Cas no 1330750-37-2 (Ethyl 6-(5-fluoro-2-methylphenyl)picolinate)

• Product Name: Ethyl 6-(5-fluoro-2-methylphenyl)picolinate
• CAS No: 1330750-37-2
• MF: C₁₅H₁₄FNO₂
• MW: 259.275567531586
• MDL: MFCD19981560
• CID: 1024779
• PubChem ID: 54759100
• Update Time: 2025-06-08

Ethyl 6-(5-fluoro-2-methylphenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(5-fluoro-2-methylphenyl)picolinate
• Ethyl 6-(5-fluoro-2-methylphenyl)picolite
• ethyl 6-(5-fluoro-2-methylphenyl)pyridine-2-carboxylate
• DTXSID70716702
• BS-20890
• MFCD19981560
• 2-Pyridinecarboxylic acid, 6-(5-fluoro-2-methylphenyl)-, ethyl ester
• 1330750-37-2
• Ethyl6-(5-fluoro-2-methylphenyl)picolinate
• CS-0208914
• A888207
• AKOS015907941

• MDL： MFCD19981560
• Inchi： 1S/C15H14FNO2/c1-3-19-15(18)14-6-4-5-13(17-14)12-9-11(16)8-7-10(12)2/h4-9H,3H2,1-2H3
• InChI Key： PJMDBXWPCQSFDB-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1C=CC=C(C(=O)OCC)N=1

Computed Properties

• Exact Mass: 259.10100
• Monoisotopic Mass: 259.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 3.37280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Ethyl 6-(5-fluoro-2-methylphenyl)picolinate

Recent Advances in the Study of Ethyl 6-(5-fluoro-2-methylphenyl)picolinate (CAS: 1330750-37-2)

Ethyl 6-(5-fluoro-2-methylphenyl)picolinate (CAS: 1330750-37-2) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug development, particularly in the context of targeting specific biochemical pathways. The compound's molecular framework, which includes a picolinate core substituted with a fluoro-methylphenyl group, suggests promising interactions with biological targets, making it a valuable candidate for further study.

Recent studies have focused on the synthesis and optimization of Ethyl 6-(5-fluoro-2-methylphenyl)picolinate, aiming to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity of the compound. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for subsequent preclinical and clinical evaluations.

In vitro and in vivo studies have provided preliminary insights into the pharmacological properties of Ethyl 6-(5-fluoro-2-methylphenyl)picolinate. For instance, the compound has demonstrated notable activity in modulating specific enzyme systems, particularly those involved in inflammatory and oncogenic pathways. These findings are supported by robust experimental data, including enzyme inhibition assays and cell-based models, which highlight the compound's potential as a lead molecule for the development of novel therapeutics.

One of the key challenges in the research of Ethyl 6-(5-fluoro-2-methylphenyl)picolinate lies in understanding its pharmacokinetic and pharmacodynamic profiles. Recent investigations have utilized advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), to characterize the compound's metabolic stability and distribution in biological systems. These studies are crucial for identifying potential metabolites and assessing the compound's safety profile, which will inform future drug development strategies.

The therapeutic potential of Ethyl 6-(5-fluoro-2-methylphenyl)picolinate extends to various disease areas, including cancer, autoimmune disorders, and infectious diseases. For example, preliminary data suggest that the compound may exhibit antiproliferative effects in certain cancer cell lines, possibly through the inhibition of key signaling pathways. Additionally, its anti-inflammatory properties have been explored in models of autoimmune diseases, where it has shown promise in reducing cytokine production and tissue damage.

Despite these promising findings, further research is needed to fully elucidate the mechanisms of action and therapeutic potential of Ethyl 6-(5-fluoro-2-methylphenyl)picolinate. Future studies should focus on optimizing the compound's structure-activity relationships, improving its selectivity, and evaluating its efficacy in more complex disease models. Collaborative efforts between academia and industry will be essential to accelerate the translation of these findings into clinical applications.

In conclusion, Ethyl 6-(5-fluoro-2-methylphenyl)picolinate (CAS: 1330750-37-2) represents a promising candidate for drug development, with its unique chemical structure and demonstrated biological activities. Ongoing research efforts are expected to provide deeper insights into its therapeutic potential, paving the way for the development of novel treatments for a range of diseases. The compound's journey from bench to bedside will depend on continued innovation and collaboration within the scientific community.